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Compound of Interest

Compound Name: Squamolone

cat. No.: B187761

Efficacy in Oncology

Squamolone has been extensively studied for its anti-cancer properties across a wide range of
human cancer cell lines and in vivo models. A recurring mechanism of action is the induction of
apoptosis (programmed cell death) and cell cycle arrest, primarily at the G2/M phase.

Comparative Efficacy in Different Cancer Models

The following table summarizes the effective concentrations (IC50) of Squamolone in various
cancer cell lines, providing a quantitative comparison of its potency.
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Cancer Type

Cell Line(s)

Key Findings

IC50 (pM) Reference

Hepatocellular

Carcinoma

HepG2, SMMC-
7721

Induces ROS-
mediated
apoptosis via
p38 MAPK and
JNK signaling

pathways.

10-20

Prostate Cancer

PC-3

Induces
apoptosis and
inhibits invasion
and migration by
downregulating
MMP-2 and
MMP-9.

15-30

Breast Cancer

MCF-7, MDA-
MB-231

Induces
apoptosis and

autophagy.

10-25

Glioblastoma

usg7, U251

Inhibits
proliferation and
invasion by
suppressing the
PI3K/Akt/mTOR
signaling

pathway.

5-15

Colon Cancer

HCT-116,
SW480

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Lung Cancer

A549, H1299

Induces
apoptosis and

autophagy.

10-20

Ovarian Cancer

SKOV3, A2780

Induces

apoptosis and

10-20
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G2/M phase cell

cycle arrest.

Leukemia

U937, HL-60

Induces
apoptosis and
GO0/G1 phase cell

cycle arrest.

5-15

Pancreatic

Cancer

PANC-1, BxPC-3

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Melanoma

A375, B16F10

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Osteosarcoma

U20S, MG-63

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Cervical Cancer

HelLa, SiHa

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Bladder Cancer

T24, 5637

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20

Renal Cell

Carcinoma

786-0, ACHN

Induces
apoptosis and
G2/M phase cell

cycle arrest.

10-20
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Signaling Pathways Implicated in Squamolone's
Anti-Cancer Activity

Several key signaling pathways have been identified as being modulated by Squamolone in
cancer cells.
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Synergistic Effect
(FICI505)

Enhanced Therapeutic Efficacy
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[https://www.benchchem.com/product/b187761#efficacy-of-squamolone-in-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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